Cas no 93546-19-1 (3-chloro-1H-Pyrazolo[4,3-c]pyridine-7-carbonitrile)

• Product Name: 3-chloro-1H-Pyrazolo[4,3-c]pyridine-7-carbonitrile
• CAS No: 93546-19-1
• MF: C₇H₃ClN₄
• MW: 178.578519105911
• CID: 1122142
• PubChem ID: 13482850
• Update Time: 2025-04-20

3-chloro-1H-Pyrazolo[4,3-c]pyridine-7-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-chloro-1H-Pyrazolo[4,3-c]pyridine-7-carbonitrile
• 93546-19-1

• Inchi： 1S/C7H3ClN4/c8-7-5-3-10-2-4(1-9)6(5)11-12-7/h2-3H,(H,11,12)
• InChI Key： OLIYONYZRGAPLU-UHFFFAOYSA-N
• SMILES： ClC1=C2C=NC=C(C#N)C2=NN1

Computed Properties

• Exact Mass: 178.0046238g/mol
• Monoisotopic Mass: 178.0046238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 65.4Ų